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Compound of Interest

2-Bromo-5-
Compound Name: o
(methylsulfonyl)pyridine

Cat. No.: B1277463

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for 2-Bromo-5-(methylsulfonyl)pyridine, including operational and disposal plans.

Chemical and Physical Properties

Property Value

Molecular Formula CeHeBrNO2S[1][2]

Molecular Weight 236.09 g/mol [1]

Physical State Solid, powder|[3]
Appearance Beige[3]

Melting Point 65 - 69 °C /149 - 156.2 °F[3]
Signal Word Warning[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-5-(methylsulfonyl)pyridine is classified as an irritant and is harmful if swallowed or
inhaled. It can cause skin, eye, and respiratory irritation.[3][4][5] Therefore, strict adherence to
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PPE protocols is mandatory.

Body Part

Personal Protective
Equipment

Specifications and
Guidelines

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles must be worn at all
times. A face shield is required
when there is a risk of
splashing.[3][4]

Hands

Chemical-Resistant Gloves

Nitrile or other suitable
chemical-resistant gloves
should be worn. Always
inspect gloves for integrity

before use.[6]

Body

Laboratory Coat

A flame-resistant lab coat
should be worn and fully

fastened.

Respiratory

Fume Hood or Respirator

All'handling of the solid and
any solutions should be
conducted in a certified
chemical fume hood to avoid
inhalation of dust or vapors.[4]
If a fume hood is not available,
a NIOSH-approved respirator
with an appropriate cartridge is

necessary.[6][7]

Feet

Closed-Toe Shoes

Full-coverage shoes are

required in the laboratory.

Experimental Workflow and Handling Procedures

A systematic approach is crucial for the safe handling of 2-Bromo-5-(methylsulfonyl)pyridine.

The following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 2-Bromo-5-(methylsulfonyl)pyridine
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Workflow for Safe Handling of 2-Bromo-5-(methylsulfonyl)pyridine
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Step-by-Step Handling Protocol:

e Preparation:
o Put on all required personal protective equipment as detailed in the table above.
o Ensure the chemical fume hood is functioning correctly.

o Gather all necessary equipment, such as glassware, spatulas, and solvents, and place
them inside the fume hood.

e Handling:

o

Conduct all manipulations of 2-Bromo-5-(methylsulfonyl)pyridine within the fume hood.

[¢]

When weighing the solid, use a disposable weigh boat to minimize contamination.

[¢]

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

[e]

Keep the container tightly closed when not in use.[3]

e Cleanup:
o Decontaminate all surfaces and glassware that have come into contact with the chemical.
o Wash hands thoroughly with soap and water after handling.[3][4]

Spill and Emergency Procedures

Spills:

o Small Spills: For minor spills, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, vermiculite). Sweep up the absorbed material and place itin a
designated, sealed container for hazardous waste disposal.[3]

o Large Spills: In the event of a large spill, evacuate the immediate area and notify your
institution's environmental health and safety department.

First Aid:
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 Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, seek immediate
medical attention.[3][4]

o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water.[3][4] Remove contaminated clothing.

o Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.
[3][4] Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.

 Ingestion: If swallowed, call a poison control center or doctor immediately.[3][4]

Disposal Plan

All waste containing 2-Bromo-5-(methylsulfonyl)pyridine must be treated as hazardous
waste.

o Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and
absorbent materials, in a clearly labeled, sealed container for solid hazardous waste.

o Liquid Waste: Solutions containing this compound should be collected in a separate, labeled
container for hazardous liquid waste.

o Disposal: All waste must be disposed of through an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][4][8] Do not dispose of this chemical
down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Bromo-5-(methanesulfonyl)pyridine AldrichCPR 343262-51-1 [sigmaaldrich.com]

e 2. aobchem.com [aobchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1277463?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b80100
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b80100
https://www.benchchem.com/product/b1277463?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/mno000087
https://www.aobchem.com/2-bromo-5-methylsulfonyl-pyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o 3. fishersci.com [fishersci.com]

e 4. fishersci.com [fishersci.com]
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e 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-Bromo-5-
(methylsulfonyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277463#personal-protective-equipment-for-
handling-2-bromo-5-methylsulfonyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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